Cas no 1368697-15-7 (1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol
• CAS No: 1368697-15-7
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 6104121
• PubChem ID: 82282702
• Update Time: 2025-11-06

1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol
• 1368697-15-7
• EN300-1983774

• Inchi： 1S/C9H11ClFNO/c10-8-4-6(1-2-9(8)11)3-7(13)5-12/h1-2,4,7,13H,3,5,12H2
• InChI Key： GHQSNXCFYIKBBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(CN)O)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol

Introduction to 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol (CAS No. 1368697-15-7)

1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1368697-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, featuring both amino and hydroxyl functional groups alongside a halogenated aromatic ring system. The precise arrangement of these functional moieties imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol consists of a propanol backbone substituted with an aromatic ring at the 3-position, which is further modified by chloro and fluoro substituents. This particular configuration is not arbitrary but rather the result of careful molecular design aimed at optimizing pharmacokinetic and pharmacodynamic profiles. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (amino) groups creates a delicate balance that can influence interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The fluorine atom, in particular, is frequently incorporated into drug candidates because it can modulate lipophilicity, improve bioavailability, and prolong circulation time in the body. Similarly, the chlorine substituent can enhance electrophilicity, facilitating interactions with nucleophilic sites on biological targets. The combination of these effects makes 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential utility as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with improved efficacy against various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated that analogs bearing similar halogenated aromatic cores exhibit potent inhibitory activity against certain kinases and transcription factors implicated in tumor progression. The hydroxyl group at the 2-position also provides a handle for further functionalization, allowing chemists to tailor properties such as solubility and binding affinity.

The amino group in 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol serves multiple purposes beyond its role as a basic moiety. It can participate in hydrogen bonding interactions with polar residues in biological targets, thereby enhancing binding specificity. Additionally, it can be used to link other pharmacophoric units through amide or urea bond formation, creating hybrid molecules with multifunctional activity. Such strategies are increasingly employed in drug design to achieve synergistic effects or to overcome resistance mechanisms.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol for biological activity. Molecular docking simulations combined with quantum mechanical calculations allow researchers to predict binding modes and affinities with high accuracy. These computational tools have been instrumental in identifying promising leads for experimental validation, reducing the time and cost associated with traditional high-throughput screening methods.

In vitro studies have begun to unravel the mechanistic aspects of 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol and its derivatives. Initial reports suggest that certain analogs exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to disease progression. For example, derivatives modified at the hydroxyl or amino positions have shown potential as modulators of cytochrome P450 enzymes, which play a crucial role in drug metabolism. Such findings highlight the compound's versatility and its potential application in developing drugs with improved pharmacokinetic profiles.

The synthesis of 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful selection of reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in enabling efficient access to complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired framework with high enantioselectivity.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents based on halogenated aromatic scaffolds due to their proven efficacy and favorable safety profiles. 1-amino-3-(3-chloro-4-fluorophenyl)propan-2-ol represents an example of how structural innovation can lead to breakthroughs in medicine. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their potential as lead compounds or as building blocks for next-generation drugs.

Future directions for research on this compound may include exploring its role as a chiral building block or investigating its interactions with novel biological targets discovered through genomics or proteomics studies. Additionally, green chemistry principles are being increasingly applied to optimize synthetic routes, making processes more sustainable and environmentally friendly while maintaining high yields and purity standards.

In conclusion,1-amino-3-(3-chloro -4-fluorophenyl)propan -2 -ol (CAS No. 1368697 -15 -7) stands out as a structurally intriguing compound with significant potential for pharmaceutical applications . Its unique combination of functional groups , coupled with recent advances in synthetic chemistry and computational biology , positions it as a valuable asset for drug discovery efforts . As scientists continue to uncover new ways to harness its properties , this molecule is poised to contribute meaningfully to advancements across multiple therapeutic areas .